Cas no 17078-41-0 (Cyclobutanone,2,4-bis(phenylmethylene)-)

Cyclobutanone,2,4-bis(phenylmethylene)- structure
17078-41-0 structure
Product name:Cyclobutanone,2,4-bis(phenylmethylene)-
CAS No:17078-41-0
MF:C18H14O
MW:246.303164958954
CID:231805
PubChem ID:54601977

Cyclobutanone,2,4-bis(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanone,2,4-bis(phenylmethylene)-
    • (2E,4Z)-2,4-dibenzylidenecyclobutan-1-one
    • 2,4-Dibenzylidencyclobutanon
    • 2,4-Dibenzyliden-cyclobutanon
    • 2,4-Dibenzyliden-cyclobutanon-(1)
    • 2,4-dibenzylidene-cyclobutanon
    • 2,4-dibenzylidenecyclobutanone
    • NSC281699
    • DTXSID70713256
    • 17078-41-0
    • NSC-281699
    • (2Z,4E)-2,4-Dibenzylidenecyclobutan-1-one
    • Inchi: InChI=1S/C18H14O/c19-18-16(11-14-7-3-1-4-8-14)13-17(18)12-15-9-5-2-6-10-15/h1-12H,13H2/b16-11-,17-12+
    • InChI Key: ZKTLTVCDJXWELP-QJWWANOYSA-N
    • SMILES: C1(/C=C2/C/C(=C\C3C=CC=CC=3)/C/2=O)C=CC=CC=1

Computed Properties

  • Exact Mass: 246.10452
  • Monoisotopic Mass: 246.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 17.1
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.213
  • Boiling Point: 447.8°Cat760mmHg
  • Flash Point: 199.6°C
  • Refractive Index: 1.716
  • PSA: 17.07
  • LogP: 4.12640

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